Cas no 56888-80-3 (Dodecanoic acid, 3-hydroxy-2-methyl-)

• Product Name: Dodecanoic acid, 3-hydroxy-2-methyl-
• CAS No: 56888-80-3
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 347551
• PubChem ID: 19591834
• Update Time: 2025-04-19

Dodecanoic acid, 3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 3-hydroxy-2-methyl-
• 3-hydroxy-2-methyldodecanoic acid
• SCHEMBL2498859
• 56888-80-3
• DTXSID60598892

• Inchi： 1S/C13H26O3/c1-3-4-5-6-7-8-9-10-12(14)11(2)13(15)16/h11-12,14H,3-10H2,1-2H3,(H,15,16)
• InChI Key： OJOCYZAJBYSPBU-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C)CCCCCCCCC

Computed Properties

• Exact Mass: 230.18828
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53